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Compound of Interest

5-(4-Bromophenyl)-2-
Compound Name:
methoxypyridine

Cat. No.: B8626868

Get Quote

Executive Summary

Immediate Action Required: Classify 5-(4-Bromophenyl)-2-methoxypyridine (CAS: 88345-

93-1) as Halogenated Organic Waste. Do not dispose of via sanitary sewer or standard trash.

This compound contains a bromine atom on an aromatic ring, requiring high-temperature
incineration with acid gas scrubbing to prevent the release of hydrogen bromide (HBr) and
brominated dioxins. Segregation from non-halogenated solvents is critical for cost control and
regulatory compliance (RCRA/EPA).

Chemical Profile & Hazard Identification

Effective disposal begins with accurate identification. This profile dictates the waste stream
logic.
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Property Data

Chemical Name 5-(4-Bromophenyl)-2-methoxypyridine

CAS Number 88345-93-1

Molecular Formula C12H10BrNO

Physical State Solid (typically off-white to pale yellow powder)

H302: Harmful if swallowedH315: Causes skin
Primary Hazards (GHS) irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation

Disposal Class Halogenated Organic (Solid or Liquid)

Expert Insight: The presence of the halogen (Bromine) and the pyridine ring suggests potential
aquatic toxicity and persistence. While not always explicitly listed as a "P" or "U" listed waste
under US RCRA regulations (unless unused commercial chemical product), it must be
managed as hazardous waste due to its toxicological profile and combustion byproducts.

Waste Categorization Logic

To ensure self-validating safety, understand why this classification exists.

» Why Halogenated? Combustion of this molecule releases corrosive Hydrogen Bromide
(HBr). Standard incinerators used for non-halogenated waste (like pure acetone or ethanol)
often lack the "scrubbers" (alkaline spray towers) needed to neutralize these acid gases.

 Why Segregate? Mixing halogenated waste with non-halogenated waste downgrades the
entire mixture to "Halogenated." This significantly increases disposal costs because the
entire volume must now be treated in a specialized kiln.

Visualization: Waste Stream Decision Logic

The following diagram illustrates the decision-making process for disposing of this specific
compound in various states.
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Waste Generation:
5-(4-Bromophenyl)-2-methoxypyridine
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Caption: Decision tree for segregating 5-(4-Bromophenyl)-2-methoxypyridine waste streams
to ensure regulatory compliance and cost efficiency.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Scenario: Expired shelf stock, spilled powder, or excess reagent.
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Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a glass jar
with a chemically resistant lid (Teflon-lined).

Labeling: Apply a hazardous waste label immediately.
o Constituents: "5-(4-Bromophenyl)-2-methoxypyridine"[1]
o Hazard Checkboxes: Toxic, Irritant.[2][3][4]

Transfer: Transfer the solid using a disposable spatula. Do not generate dust.[2][3][5][6][7][8]
[9]

Sealing: Wipe the threads of the jar with a dry tissue (dispose of tissue as solid waste)
before screwing the lid tight.

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area until pickup.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Scenario: The compound is dissolved in a solvent (e.g., Dichloromethane, Methanol, Ethyl

Acetate).

Segregation Rule: Because the solute contains Bromine, the entire solution is now classified
as Halogenated Waste, regardless of the solvent used.

Container: Use a standard safety carboy (typically yellow or chemically resistant plastic)
designated for Halogenated Solvents.

Compatibility Check: Ensure no strong oxidizers (e.g., nitric acid) or reactive metals are
already in the carboy.

Pouring: Use a funnel to prevent spills. Leave at least 10% headspace in the container for
thermal expansion.

Log Entry: Immediately record the volume and constituent ("5-(4-Bromophenyl)-2-
methoxypyridine") on the waste log attached to the container.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b8626868/docs?utm_src=pdf-body#proper-disposal-procedures-5-4-bromophenyl-2-methoxypyridine-1
https://www.chemscene.com/product/88345-93-1.html
https://www.fishersci.com/store/msds?partNumber=AC376880050&countryCode=US&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA0038BV.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/107060-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC376880050&countryCode=US&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA0038BV.pdf
https://www.echemi.com/sds/5-bromo-4-methoxy-2-methyl-pyridine-pd180727111941.html
https://www.fishersci.com/store/msds?partNumber=AC437390050&countryCode=US&language=en
https://www.echemi.com/sds/5-bromo-2-methoxypyridine-pd1805142453.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-PYRIDINE-CASNO-110-86-00280-EN.aspx
https://www.derthon.com/upload/0230/MSDS-PP404.pdf
https://www.benchchem.com/product/b8626868/docs?utm_src=pdf-body#proper-disposal-procedures-5-4-bromophenyl-2-methoxypyridine-1
https://www.benchchem.com/product/b8626868/docs?utm_src=pdf-body#proper-disposal-procedures-5-4-bromophenyl-2-methoxypyridine-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8626868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Protocol C: Contaminated Packaging & Debris

Scenario: Empty bottles, weigh boats, pipettes, and gloves.

» "Empty" Definition: A container is "RCRA Empty" if all wastes have been removed that can
be removed.

e Rinsing (Triple Rinse):
o Rinse the original bottle 3 times with a compatible solvent (e.g., acetone).
o Crucial: Pour the rinsate into the Halogenated Liquid Waste container (Protocol B).

o Deface the label on the original bottle and dispose of it in standard glass trash (if local
rules permit) or solid hazardous waste.

o Debris: Place contaminated gloves and paper towels into a clear heavy-duty plastic bag.
Seal and place in the Solid Hazardous Waste box.

Emergency Spill Procedures

In the event of a spill, immediate containment prevents environmental contamination.[4][8][10]

Visualization: Spill Response Workflow

4a. Dry Sweep
Use scoop/dustpan.
Avoid creating dust.

Solid Spill

Liquid Spill

2. Don PPE
Nitrile gloves, Lab coat, Goggles
(N95 if dust present)

5. Disposal
Place in Halogenated Waste container.
Label as 'Spill Debris'.

1. Alert & Isolate
Notify personnel, cordon off area

3. Assess State

4b. Absorb
Use Vermiculite or Sand.
Do NOT use combustible paper.

Click to download full resolution via product page

Caption: Operational workflow for containing and cleaning up spills of 5-(4-Bromophenyl)-2-
methoxypyridine.

Regulatory & Compliance Codes (US Context)
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While specific codes vary by region, use these as a baseline for your Environmental Health &
Safety (EHS) documentation.

o RCRA Classification: Not a P- or U-listed waste. Classify based on characteristics or
generator knowledge.[8][11]

o EPA Waste Code (Suggested):
o If dissolved in flammable solvent: DOO1 (Ignitable).

o Default Halogenated Organic stream often falls under mixed codes depending on the
solvent (e.g., FOO2 if spent halogenated solvents are involved).

o TSCA Status: Ensure the chemical is used for R&D purposes (TSCA exemption) or listed on
the inventory if used commercially.

References

o US EPA. (2024). Hazardous Waste Generators: Managing Your Waste. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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